Cas no 941906-85-0 (N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide)

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide is a specialized sulfonamide derivative with a tetrahydroquinoline core, exhibiting potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the sulfonamide moiety and the tetrahydroquinoline scaffold, suggest utility as an intermediate or bioactive compound in drug discovery. The 3-methylbutyl substituent enhances lipophilicity, potentially improving membrane permeability, while the sulfonamide group may contribute to binding interactions with biological targets. This compound is of interest for further investigation in the development of novel therapeutic agents, particularly in areas requiring targeted modulation of enzymatic or receptor activity. Its synthetic versatility allows for further derivatization to optimize pharmacological properties.
N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide structure
941906-85-0 structure
Product name:N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide
CAS No:941906-85-0
MF:C17H26N2O3S
MW:338.464943408966
CID:6576344

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide
    • N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]propane-1-sulfonamide
    • Inchi: 1S/C17H26N2O3S/c1-4-11-23(21,22)18-15-6-7-16-14(12-15)5-8-17(20)19(16)10-9-13(2)3/h6-7,12-13,18H,4-5,8-11H2,1-3H3
    • InChI Key: YICIWVKWDQAINA-UHFFFAOYSA-N
    • SMILES: C(S(NC1C=CC2=C(C=1)CCC(=O)N2CCC(C)C)(=O)=O)CC

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2385-0388-75mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
75mg
$208.0 2023-05-16
Life Chemicals
F2385-0388-15mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2385-0388-4mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2385-0388-30mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2385-0388-25mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2385-0388-5mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2385-0388-2μmol
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2385-0388-20mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2385-0388-100mg
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2385-0388-10μmol
N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propane-1-sulfonamide
941906-85-0 90%+
10μl
$69.0 2023-05-16

Additional information on N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide

Professional Introduction to N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide (CAS No. 941906-85-0)

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941906-85-0, belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this molecule, particularly its N-1-(3-methylbutyl) substituent and the presence of a 2-oxo group within the 1,2,3,4-tetrahydroquinolin-6-yl scaffold, contribute to its distinctive chemical and pharmacological properties.

The compound's molecular structure is characterized by a complex arrangement of heterocyclic and aliphatic components, which synergistically enhance its biological activity. The presence of the propane-1-sulfonamide moiety at the C1 position further reinforces its potential as a pharmacophore in drug design. Recent advancements in medicinal chemistry have highlighted the importance of such sulfonamide derivatives in developing novel therapeutic agents. These derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for treating a range of diseases.

In the realm of contemporary research, N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide has been extensively studied for its potential applications in oncology and anti-inflammatory therapies. Studies have demonstrated that this compound exhibits inhibitory effects on key enzymes involved in cancer cell proliferation and inflammation. The interaction between the 1,2,3,4-tetrahydroquinolin scaffold and biological targets has been a focal point of research, revealing novel mechanisms of action that could lead to the development of next-generation therapeutics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, incorporating techniques such as catalytic hydrogenation and protecting group strategies. These methods not only enhance the efficiency of synthesis but also improve the scalability of production, making it feasible for large-scale pharmaceutical applications.

The pharmacokinetic properties of N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide have been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary studies indicate that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic stability. These properties are crucial for ensuring that the drug remains effective in the body while minimizing side effects.

Emerging research also suggests that this compound may have applications beyond traditional pharmaceuticals. Its unique chemical structure makes it a promising candidate for use in material science and nanotechnology. For instance, functionalized derivatives of this molecule could be used to develop novel materials with enhanced stability and reactivity. Additionally, its potential role in drug delivery systems has been explored, with studies indicating that it can be incorporated into nanoparticles to improve targeted drug delivery.

The regulatory landscape for N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-1-sulfonamide is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring clinical trials and preclinical studies to ensure that this compound meets stringent quality standards before it can be approved for human use. The collaboration between academic researchers and pharmaceutical companies is essential in navigating these regulatory requirements effectively.

In conclusion,N - 1 - ( 3 - methylbutyl ) - 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - ylpropane - 1 - sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the development of new therapeutic agents. As research continues to uncover new applications for this compound,its importance in both pharmaceuticals and material science is likely to grow exponentially.

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